BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Diethyl
Dimethylphosphoramidate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Diethyl dimethylphosphoramidate
CAS No.: 2404-03-7
Cat. No.: B12657328
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl dimethylphosphoramidate is an organophosphorus compound belonging to the
phosphoramidate class, characterized by a central phosphorus atom double-bonded to oxygen
and single-bonded to two ethoxy groups and a dimethylamino group. This guide provides a
comprehensive overview of its chemical identity, properties, synthesis, reactivity, and
applications, with a focus on its relevance in research and development.

Chemical Identity and Nomenclature

Correctly identifying a chemical compound is the foundation of sound scientific research.
Diethyl dimethylphosphoramidate is known by several names, which can be crucial for
exhaustive literature searches and regulatory compliance.

The formal IUPAC name for this compound is N-diethoxyphosphoryl-N-methylmethanamine[1]
[2]. However, it is also commonly referred to as N,N-Dimethyl O,O'-diethyl phosphoramidate[2]

[3].
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Table 1: Compound Identification

Identifier Value Source

N-diethoxyphosphoryl-N-
IUPAC Name ) [1]
methylmethanamine

CAS Number 2404-03-7 [11[2][3]
Molecular Formula CeHi16NOsP [1112][3]
Molecular Weight 181.17 g/mol [11[2][3]
InChi Key MSDFSXFZUKFPKX- (03]

UHFFFAOYSA-N

Canonical SMILES CCOP(=0)(N(C)C)OCC 2]

Common Synonyms:

Diethyl N,N-dimethylphosphoramidate[1][2][3]

Diethyl dimethylamidophosphate[1]

N,N-Dimethyl O,0'-diethyl phosphoramidate[2]

dimethyl-amidophosphoric acid diethyl ester[1]

Physicochemical Properties

Understanding the physical and chemical properties of a reagent is paramount for designing
experiments, ensuring safety, and interpreting results.

Table 2: Physicochemical Data

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.evitachem.com/product/evt-12791686
https://webbook.nist.gov/cgi/cbook.cgi?ID=2404-03-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.evitachem.com/product/evt-12791686
https://webbook.nist.gov/cgi/cbook.cgi?ID=2404-03-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.evitachem.com/product/evt-12791686
https://webbook.nist.gov/cgi/cbook.cgi?ID=2404-03-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://webbook.nist.gov/cgi/cbook.cgi?ID=2404-03-7
https://www.evitachem.com/product/evt-12791686
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.evitachem.com/product/evt-12791686
https://webbook.nist.gov/cgi/cbook.cgi?ID=2404-03-7
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.evitachem.com/product/evt-12791686
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-dimethylphosphoramidate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657328?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Density 1.055 g/cm3 [2]
Boiling Point 193.5 °C at 760 mmHg [2]
Flash Point 70.8 °C [2]
Refractive Index ~1.425 [2]
Vapor Pressure 0.464 mmHg at 25 °C [2]

N Practically insoluble in water;
Solubility ) ) [2]
slightly soluble in ethanol.

LogP 1.729 2]

The moderate hydrophobicity, as indicated by the LogP value, suggests its utility in organic
synthesis where non-aqueous conditions are often preferred.

Synthesis Methodologies

Several synthetic routes to diethyl dimethylphosphoramidate have been described, each
with its own advantages depending on the available starting materials and desired scale.

Salt Elimination (Ammunition)

A common and straightforward method involves the reaction of dimethylamine with a suitable
phosphorylating agent, such as diethyl chlorophosphate, in the presence of a base to
neutralize the resulting acid.
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Caption: Workflow for Salt Elimination Synthesis.

Experimental Protocol: Salt Elimination Synthesis

e Setup: To a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), add a suitable aprotic solvent (e.g., dichloromethane or
tetrahydrofuran).

e Reactant Addition: Add diethyl chlorophosphate to the solvent.
e Cooling: Cool the mixture in an ice bath to 0 °C.

e Base and Amine Addition: Slowly and concurrently add a solution of dimethylamine and a
base (e.qg., triethylamine or sodium hydroxide) to the cooled mixture. The causality here is to
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maintain a low temperature to control the exothermic reaction and prevent side reactions.
The base is essential to drive the reaction to completion by neutralizing the HCI formed.

o Reaction: Allow the mixture to warm to room temperature and stir for several hours until the
reaction is complete (monitored by TLC or GC).

o Workup: Filter the reaction mixture to remove the salt byproduct. Wash the filtrate with water
and brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be further purified by vacuum distillation or
column chromatography.

Other Synthetic Routes

Other reported methods include:

o Oxidative Cross-Coupling: Reaction of dimethylamine with a phosphorylating agent under
oxidative conditions[2].

e Azide Reduction: Using azides as intermediates which are then reduced to form the
phosphoramidate[2].

» Hydrophosphinylation: Addition of a phosphine to an alkene or alkyne followed by
oxidation[2].

Chemical Reactivity and Applications

The reactivity of diethyl dimethylphosphoramidate is primarily governed by the
nucleophilicity of the nitrogen atom, which is enhanced by the electron-donating properties of
the two methyl groups[2]. This makes it a useful reagent in various chemical transformations.
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Caption: Key Chemical Reactions of the Compound.

Organic Synthesis

Its primary application is as a reagent for the synthesis of other organophosphorus
compounds[2]. The dimethylamino group can act as a leaving group in some reactions or be
part of the final molecular scaffold.

Pharmaceutical and Agrochemical Research

Diethyl dimethylphosphoramidate has been investigated for its potential use in drug design
and agricultural chemistry[2]. Its ability to act as a phosphorylating agent allows for the
modification of biological molecules, potentially altering their activity or stability. In agrochemical
research, phosphoramidates are explored for their potential as pesticides or herbicides[2].

Safety and Handling
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As with any chemical reagent, proper safety precautions are essential when handling diethyl
dimethylphosphoramidate.

GHS Hazard Information:
e Pictograms: Warning[1]
e Hazard Statements:
o H315: Causes skin irritation[1].
o H319: Causes serious eye irritation[1].
o H335: May cause respiratory irritation[1].

e Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P312, P403+P233, P405[1][4].

Handling and Storage Protocol

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.

« Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors[4].

e Handling: Avoid contact with skin and eyes. Do not breathe dust, fume, gas, mist, vapors, or
spray[4]. Wash hands thoroughly after handling[4].

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place[4]. Keep
away from incompatible materials such as strong oxidizing agents, strong acids, and strong
bases.

» Spills: In case of a spill, absorb with an inert material and dispose of it according to local
regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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